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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B079229

Introduction

Disperse Orange 30 (C.I. 11119) is a non-ionic monoazo dye characterized by its orange to
brown powder form and low solubility in water.[1][2][3] It is primarily used in the textile industry
for dyeing hydrophobic synthetic fibers such as polyester, acetate, and their blends.[1][4][5] In a
research context, its properties make it a subject of study in areas like dye chemistry and
material science.[2] The preparation of a consistent and accurately concentrated stock solution
IS the first critical step for any experiment involving this compound. This document provides a
detailed protocol for the preparation, storage, and handling of Disperse Orange 30 stock
solutions.

Physicochemical and Storage Data

A summary of the key quantitative and qualitative data for Disperse Orange 30 is presented
below. Proper storage is crucial to maintain the stability and integrity of the compound, both in
its solid form and in solution.
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Parameter Value Source(s)

CAS Number 12223-23-3 (4116171

Molecular Formula C19H17CI2N504 416171

Molecular Weight 450.28 g/mol [6][8]
Orange to brown crystalline

Appearance [1][3]
powder

- Insoluble in water[1]- Soluble

in polar organic solvents like

Solubility
DMSO, ethanol, acetone, and
toluene[1][8][9]

) Store at -20°C forup to 3

Storage (Solid) [8]
years.
Store at -80°C in a tightly

Storage (In Solvent) sealed container for up to 1 [8]

year.

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol details the steps to prepare a 10 mM stock solution of Disperse Orange 30 in
Dimethyl Sulfoxide (DMSO). This concentration is a common starting point for various research
applications. Adjust the calculations accordingly for different desired concentrations.

Materials

Disperse Orange 30 powder (CAS: 12223-23-3)

Anhydrous Dimethyl Sulfoxide (DMSO), 299.5% purity

Microcentrifuge tubes or amber glass vials

Pipette and sterile filter tips
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Equipment

Analytical balance

Vortex mixer

Sonicator (optional, for aiding dissolution)

Fume hood

Personal Protective Equipment (PPE): safety glasses, lab coat, nitrile gloves
Procedure
o Determine the Required Mass:

o Calculate the mass of Disperse Orange 30 needed to prepare the desired volume of a 10
mM stock solution. The formula is:

» Mass (mg) = Desired Volume (mL) x Concentration (mM) x Molecular Weight ( g/mol )
o Example for 1 mL of 10 mM solution:

» Mass (mg) =1 mL x 10 mmol/L x (1 L /1000 mL) x 450.28 g/mol x (1000 mg/1g) =
4.50 mg

e Weighing the Compound:
o Tare a clean, dry microcentrifuge tube or vial on the analytical balance.

o Carefully weigh out the calculated mass (e.g., 4.50 mg) of Disperse Orange 30 powder
directly into the tube. Handle the powder in a fume hood to avoid inhalation of fine
particles.[10][11]

¢ Dissolution:

o Using a calibrated pipette, add the desired volume of DMSO (e.g., 1 mL) to the tube
containing the powder.
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o Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved. The solution should be clear and free of particulates.

o If dissolution is difficult, brief sonication in a water bath may be used to facilitate the
process.

e Storage and Labeling:

o Clearly label the tube with the compound name ("Disperse Orange 30"), concentration
(10 mM in DMSO), preparation date, and your initials.

o For long-term storage, store the stock solution at -80°C.[8] For short-term use, storage at
-20°C is also acceptable.

o Wrap the tube in aluminum foil or use an amber vial to protect the solution from light.

Safety Precautions

« Always handle Disperse Orange 30 and DMSO in a well-ventilated area or a chemical fume
hood.[12]

o Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.
[10]

¢ Avoid direct contact with skin and eyes. Disperse dyes can be sensitizing and cause skin or
eye irritation.[11][12]

¢ Avoid inhaling the powder. Fine dust clouds can be a hazard.[11]

o Consult the Safety Data Sheet (SDS) for Disperse Orange 30 and the chosen solvent
before starting any work.[6][10]

» Dispose of all chemical waste according to your institution's guidelines.

Workflow Visualization

The following diagram illustrates the key steps in the preparation of a Disperse Orange 30
stock solution.
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Caption: Workflow for preparing Disperse Orange 30 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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